4-(6-Chloro-2-oxochromen-3-yl)-7-ethoxychromen-2-one

• IUPAC Name: 4-(6-chloro-2-oxochromen-3-yl)-7-ethoxychromen-2-one
• InChI: InChI=1S/C20H13ClO5/c1-2-24-13-4-5-14-15(10-19(22)25-18(14)9-13)16-8-11-7-12(21)3-6-17(11)26-20(16)23/h3-10H,2H2,1H3
• InChI Key: FRTWYMWVCMXDAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC4=C(C=CC(=C4)Cl)OC3=O
• Molecular Formula: C20H13ClO5
• Molecular Weight: 368.8 g/mol

Description

The compound is a derivative of coumarin. Coumarins or benzopyran-2-ones are a group of nature-occurring lactones first derived from Tonka beans in 1820. More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi and bacteria.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

. Among these compounds, 2-amino-5-(6-bromo-2-oxo-2H-chromen-3-yl)selenophene-3-carbonitrile demonstrated the highest cytotoxic activity against MCF-7 cancer cells (mean IC50 = 10.84 µM). Its ability to inhibit cancer cell proliferation makes it a promising candidate for further investigation.

Pharmaceutical Applications

The ability of coumarins to exert diverse biological activities positions them as potential candidates for pharmaceutical applications. Researchers can explore their pharmacokinetics, pharmacodynamics, and safety profiles.